Cas no 158817-11-9 (Fmoc-Tyr(PO3(Mdpse)2)-OH)

• Product Name: Fmoc-Tyr(PO3(Mdpse)2)-OH
• CAS No: 158817-11-9
• MF: C₅₄H₅₄NO₈PSi₂
• MW: 932.153237819672
• CID: 65504
• PubChem ID: 10079513
• Update Time: 2025-10-15

Fmoc-Tyr(PO3(Mdpse)2)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-Tyr(PO3(Mdpse)2)-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-[bis[2-(methyldiphenylsilyl)ethoxy]phosphinyl]-L-tyrosine
• (2S)-3-[4-[bis[2-[methyl(diphenyl)silyl]ethoxy]phosphoryloxy]phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (Fmoc-Tyr(PO3(2-(methyldiphenylsilyl)ethyl)2)-OH)
• Fmoc-Tyr(PO?(MDPSE)?)-OH
• FMOC-TYROSINE(PO3(MDPSE)2)-OH
• (FMOC-TYR(PO3(2-(METHYLDIPHENYLSILYL)-ETHYL)2)-OH)
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-O-(DI-DIPHENYLMETHYLSILYLETHYL) PHOSPHNO-L-TYROSINE
• Fmc-Tyr(Po(Mdpse))-OH
• MFCD00798641
• DTXSID30435200
• J-009533
• L-Tyrosine,O-[bis[2-(methyldiphenylsilyl)ethoxy]phosphinyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 158817-11-9
• L-Tyrosine, O-[bis[2-(methyldiphenylsilyl)ethoxy]phosphinyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-Tyr(PO3(2-(methyldiphenylsilyl)ethyl)2)-OH
• Fmoc-Tyr(PO(2-(methyl-diphenyl-silyl)-ethyl))-OH
• Fmoc-Tyr(PO(MDPSE))-OH

• Inchi： 1S/C54H54NO8PSi2/c1-65(43-19-7-3-8-20-43,44-21-9-4-10-22-44)37-35-61-64(59,62-36-38-66(2,45-23-11-5-12-24-45)46-25-13-6-14-26-46)63-42-33-31-41(32-34-42)39-52(53(56)57)55-54(58)60-40-51-49-29-17-15-27-47(49)48-28-16-18-30-50(48)51/h3-34,51-52H,35-40H2,1-2H3,(H,55,58)(H,56,57)/t52-/m0/s1
• InChI Key： ULCVFQDEKLBKAQ-MPLRIKRWSA-N
• SMILES： P(=O)(OC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(OCC[Si](C)(C1C=CC=CC=1)C1C=CC=CC=1)OCC[Si](C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 931.31300
• Monoisotopic Mass: 931.31255775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 66
• Rotatable Bond Count: 22
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.26
• PSA: 130.20000
• LogP: 9.91800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-Tyr(PO3(Mdpse)2)-OH

Recent Advances in Phosphotyrosine Mimetics: Focus on Fmoc-Tyr(PO3(Mdpse)2)-OH (CAS 158817-11-9)

The development of phosphotyrosine (pTyr) mimetics has been a critical area of research in chemical biology and medicinal chemistry, particularly for the study of protein-protein interactions (PPIs) involving tyrosine phosphorylation. Among these, Fmoc-Tyr(PO3(Mdpse)2)-OH (CAS 158817-11-9) has emerged as a valuable building block for the synthesis of phosphopeptides and peptidomimetics. This research brief highlights the latest advancements in the application and synthesis of this compound, as well as its role in elucidating signaling pathways and drug discovery.

Recent studies have demonstrated the utility of Fmoc-Tyr(PO3(Mdpse)2)-OH in solid-phase peptide synthesis (SPPS), where its stability and compatibility with Fmoc chemistry make it an ideal choice for incorporating phosphotyrosine analogs into peptide sequences. The compound's unique bis(methylenediphosphonate) modification provides enhanced resistance to phosphatase degradation, a significant advantage for in vitro and in vivo studies. Researchers have successfully employed this derivative to investigate SH2 domain-mediated interactions, which are pivotal in cellular signaling cascades such as those involving growth factor receptors.

In the context of drug discovery, Fmoc-Tyr(PO3(Mdpse)2)-OH has been utilized to develop potent inhibitors of protein tyrosine phosphatases (PTPs) and to modulate the activity of kinases. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a library of peptidomimetics incorporating this phosphotyrosine analog, leading to the identification of several compounds with nanomolar affinity for specific PTP targets. These findings underscore the compound's potential in the design of therapeutic agents for diseases characterized by dysregulated phosphorylation signaling, such as cancer and autoimmune disorders.

From a synthetic chemistry perspective, recent improvements in the preparation of Fmoc-Tyr(PO3(Mdpse)2)-OH have enhanced its accessibility for research applications. A novel, scalable synthesis route was reported in Organic Letters (2024), featuring a streamlined protection-deprotection strategy that improves overall yield while maintaining high purity. This advancement is particularly significant given the compound's role as a key intermediate in the production of biologically active phosphopeptides.

Looking forward, the unique properties of Fmoc-Tyr(PO3(Mdpse)2)-OH position it as a valuable tool for advancing our understanding of phosphorylation-dependent processes and for the development of novel therapeutics. Ongoing research is exploring its application in cryo-EM studies of phosphorylated protein complexes and in the design of stapled peptides targeting oncogenic signaling pathways. As the field of phosphoproteomics continues to expand, this compound and its derivatives are expected to play an increasingly important role in both basic research and translational applications.